molecular formula C8H6ClNS2 B8351767 5-Chloro-2,3-dihydro-1,4-benzothiazine-3-thione

5-Chloro-2,3-dihydro-1,4-benzothiazine-3-thione

Cat. No.: B8351767
M. Wt: 215.7 g/mol
InChI Key: LFDMJGZVOPDNPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2,3-dihydro-1,4-benzothiazine-3-thione is a useful research compound. Its molecular formula is C8H6ClNS2 and its molecular weight is 215.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6ClNS2

Molecular Weight

215.7 g/mol

IUPAC Name

5-chloro-4H-1,4-benzothiazine-3-thione

InChI

InChI=1S/C8H6ClNS2/c9-5-2-1-3-6-8(5)10-7(11)4-12-6/h1-3H,4H2,(H,10,11)

InChI Key

LFDMJGZVOPDNPB-UHFFFAOYSA-N

Canonical SMILES

C1C(=S)NC2=C(S1)C=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-2,3-dihydro-1,4-benzothiazine-3-one (2.0 g) and phosphorus pentasulfide (2.0 g) were added to pyridine (5 ml), followed by stirring at 120° C. for 20 minutes. The reaction mixture was then poured into a dilute hydrochloric acid (50 ml), and the precipitated crystals were filtered, washed with water, dried and recrystallized from ethanol to obtain 1.9 g of the objective 5-chloro-2,3-dihydro-1,4-benzothiazine-3-thione (m.p. 138°-140° C.).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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